N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide

• IUPAC Name: N-cyclopropyl-3-(2-methoxy-5-pyrrolidin-1-ylsulfonylphenyl)propanamide
• InChI: InChI=1S/C17H24N2O4S/c1-23-16-8-7-15(24(21,22)19-10-2-3-11-19)12-13(16)4-9-17(20)18-14-5-6-14/h7-8,12,14H,2-6,9-11H2,1H3,(H,18,20)
• InChI Key: UBDAWBFQIYBVGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)CCC(=O)NC3CC3
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA-AT, CPP-115 increases GABA levels in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits.

Mechanism of Action

N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide works by inhibiting GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA-AT, N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide increases GABA levels in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating brain activity and is involved in various physiological processes, including sleep, anxiety, and mood regulation.
Biochemical and Physiological Effects:
N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide has been shown to increase GABA levels in the brain and enhance GABAergic neurotransmission, leading to potential therapeutic benefits in various neurological and psychiatric disorders. GABAergic neurotransmission is involved in various physiological processes, including sleep, anxiety, and mood regulation. By enhancing GABAergic neurotransmission, N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide may have beneficial effects on these processes.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide has several advantages for use in lab experiments, including its high potency and selectivity for GABA-AT inhibition. However, N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide also has limitations, including its complex synthesis process and potential toxicity at high doses. Furthermore, the effects of N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide on GABA levels and neurotransmission may vary depending on the specific experimental conditions.

Future Directions

There are several future directions for research on N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide, including its potential therapeutic applications in various neurological and psychiatric disorders. Furthermore, there is a need for further research on the safety and toxicity of N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide at various doses and in different experimental conditions. Additionally, the effects of N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide on GABA levels and neurotransmission in different brain regions and cell types warrant further investigation. Finally, the development of novel GABA-AT inhibitors with improved pharmacokinetic and pharmacodynamic properties may have potential therapeutic benefits and should be explored.

Synthesis Methods

N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide can be synthesized through a multi-step process, involving the reaction of various reagents and intermediates. The synthesis involves the condensation of 2-methoxy-5-(1-pyrrolidinylsulfonyl)benzaldehyde with cyclopropylamine, followed by a series of reactions to form the final product. The synthesis of N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. Preclinical studies have shown that N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide can increase GABA levels in the brain and reduce seizure activity in animal models of epilepsy. Furthermore, N-cyclopropyl-3-[2-methoxy-5-(1-pyrrolidinylsulfonyl)phenyl]propanamide has been shown to reduce drug-seeking behavior in animal models of addiction and improve anxiety- and depression-like behaviors in animal models of mood disorders.